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Compound of Interest

Methyl 2-hydroxy-3-
Compound Name:

propionylbenzoate
CAS No.: 88466-30-2

Cat. No.: B1610046

Get Quote

Executive Directive

Do not treat this chemical as general trash or drain waste. Methyl 2-hydroxy-3-
propionylbenzoate is a functionalized aromatic ester with acute toxicity and irritation hazards.
[1][2][3][4] It requires thermal destruction via a licensed hazardous waste incinerator. This guide
defines the segregation, packaging, and hand-off procedures required to maintain compliance
with RCRA (USA) and international safety standards.

Chemical Profile & Hazard Assessment

Before initiating disposal, verify the chemical identity and associated hazards. This data
determines the waste stream classification.

Table 1: Chemical Identification & Properties
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Parameter

Specification

Chemical Name

Methyl 2-hydroxy-3-propionylbenzoate

CAS Number 88466-30-2
Molecular Formula C11H1204
Molecular Weight 208.21 g/mol

Physical State

Solid (typically crystalline) or viscous oil

Solubility

Soluble in organic solvents (DMSO, Methanol);

Poor water solubility

Table 2: GHS Hazard Classification

Critical for labeling waste containers.
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Hazard Code Description Operational Implication

Zero Tolerance for Open
Systems: All waste containers
) must be sealed immediately
H302 Harmful if swallowed N
after addition to prevent
accidental ingestion via glove-

to-mouth transfer.

Double Glove: Nitrile gloves
o (min 0.11mm) are required.
H315 Causes skin irritation )
Contaminated gloves are

hazardous waste.

Eye Protection: Safety goggles
) o (ANSI Z87.1) are mandatory.
H319 Causes serious eye irritation ]
Face shield recommended for

liquid waste pouring.

Fume Hood Use: All transfers
] S must occur inside a certified
H335 May cause respiratory irritation )
chemical fume hood to capture

dust/vapors.

Pre-Disposal Protocol: Segregation & Packaging
A. Waste Stream Selection

This compound contains Carbon, Hydrogen, and Oxygen. It contains no halogens (CI, Br, F, 1)
in its native structure.

e Primary Stream: Organic Waste (Non-Halogenated).

e Secondary Stream: Solid Hazardous Waste (if disposing of pure solids or contaminated
debris).

B. Container Compatibility

o Recommended: Amber Glass or High-Density Polyethylene (HDPE).
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e Prohibited: Do not use metal containers if the waste is acidic (phenolic protons can be
weakly acidic).

e Headspace: Leave at least 10% headspace in liquid containers to allow for thermal
expansion.

C. Labeling Requirements

Every container must be labeled before the first drop of waste is added.

e Must Include: Full Chemical Name (No abbreviations), CAS # (88466-30-2), and Hazard
Checkboxes (Toxic, Irritant).

Disposal Workflow

The following diagram outlines the decision logic for disposing of Methyl 2-hydroxy-3-
propionylbenzoate in various states (Pure, Solution, or Debris).
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Waste Generation:
Methyl 2-hydroxy-3-propionylbenzoate

Determine Physical State

Consumables

Liquid

. . Dissolved in Solvent Contaminated Debris
(Pure =allel e StOCk) (e.g., DMSO, MeOH) ‘ (Gloves, Weigh BoatsD

Pack in original vial or Segregate: Organic Solvents Double bag in
clear wide-mouth jar (Non-Halogenated) Clear Hazardous Waste Bags

LABELING:

Write CAS: 88466-30-2
Mark 'Toxic' & 'lrritant'

Satellite Accumulation Area
(Secondary Containment)

l

EHS / Waste Vendor Pickup
(Thermal Incineration)

Click to download full resolution via product page

Figure 1: Decision logic for the safe disposal of Methyl 2-hydroxy-3-propionylbenzoate
based on physical state.

Spill Management Protocol (Immediate Action)

Accidental release requires immediate containment to prevent respiratory or dermal exposure.
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o Evacuate & Ventilate: If the spill is outside a fume hood (>100 mg), evacuate the immediate

area.

o PPE Upgrade: Wear double nitrile gloves, lab coat, and safety goggles. If dust is present,
use an N95 or P100 respirator.

¢ Containment:

o Solids: Cover with wet paper towels to prevent dust generation. Gently sweep into a
dustpan.

o Liquids: Surround with absorbent pads or vermiculite.

o Decontamination: Scrub the area with a soap/water solution (the phenol group is slightly
acidic; mild alkaline soap helps solubilization).

» Disposal of Spill Materials: All cleanup materials (pads, towels, gloves) must be placed in a
sealed hazardous waste bag and labeled as "Debris contaminated with CAS 88466-30-2".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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